Cas no 2229018-83-9 (5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene)

• Product Name: 5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene
• CAS No: 2229018-83-9
• MF: C₉H₁₀N₄O₄
• MW: 238.20010137558
• CID: 5916376
• PubChem ID: 165971215
• Update Time: 2025-10-19

5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene
• EN300-1775702
• 2229018-83-9

• Inchi： 1S/C9H10N4O4/c1-16-8-4-6(5-11-12-10)3-7(13(14)15)9(8)17-2/h3-4H,5H2,1-2H3
• InChI Key： YWKWLOAUFXYIMZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(CN=[N+]=[N-])=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 238.07020481g/mol
• Monoisotopic Mass: 238.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.6Ų

Additional information on 5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene

Introduction to 5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene (CAS No. 2229018-83-9)

5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2229018-83-9, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of nitroaromatics and methoxy-substituted benzenes, featuring an azidomethyl functional group at the para position relative to the nitro group. The unique structural arrangement of this molecule makes it a valuable intermediate in the synthesis of more complex organic molecules, particularly in medicinal chemistry and materials science.

The presence of both nitro and methoxy groups on the benzene ring imparts distinct electronic properties to the molecule, influencing its reactivity and potential applications. The azidomethyl moiety, in particular, is a versatile handle for further functionalization, enabling the construction of more intricate molecular architectures. This compound has been explored in various synthetic pathways, serving as a precursor for the development of novel pharmaceutical agents and agrochemicals.

In recent years, there has been growing interest in 5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene due to its potential role in drug discovery. The nitro group can be reduced to an amine, while the methoxy and azidomethyl groups offer opportunities for selective modifications. These features make it a promising candidate for constructing biologically active molecules, including kinase inhibitors and other therapeutic agents. Additionally, the compound's ability to undergo metal-catalyzed cross-coupling reactions further enhances its utility in organic synthesis.

One of the most compelling aspects of 5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene is its application in the development of new materials. The combination of electron-withdrawing and electron-donating groups on the benzene ring can influence charge transport properties, making it a candidate for use in organic electronics and photovoltaic devices. Researchers have been investigating its potential as a building block for conjugated polymers and small-molecule acceptors in bulk heterojunction solar cells.

The synthesis of 5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene typically involves multi-step reactions starting from commercially available aromatic precursors. A common approach involves nitration followed by methoxylation and subsequent introduction of the azidomethyl group. The reaction conditions must be carefully controlled to ensure high yield and purity, as side reactions can often occur due to the reactive nature of the functional groups involved.

Recent advances in catalytic methods have improved the efficiency of synthesizing this compound. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have enabled more streamlined routes to 5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene, reducing both reaction times and byproduct formation. These improvements have made it more feasible for researchers to incorporate this compound into larger synthetic schemes with greater precision.

The pharmacological potential of 5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene has been explored through computational modeling and experimental studies. Computational methods have been used to predict binding affinities and interactions with biological targets, providing insights into its potential therapeutic applications. Initial experimental studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation.

In conclusion, 5-(azidomethyl)-1,2-dimethoxy-3-nitrobenzene (CAS No. 2229018-83-9) is a versatile intermediate with significant applications in synthetic chemistry, pharmaceutical research, and materials science. Its unique structural features make it a valuable tool for constructing complex molecules, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new synthetic methodologies and pharmacological applications, this compound is poised to play an increasingly important role in scientific innovation.